Cas no 834869-39-5 (Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)

Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- structure
834869-39-5 structure
Product name:Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
CAS No:834869-39-5
MF:C14H18O5
MW:266.289724826813
CID:670967
PubChem ID:21027699

Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
    • 2-[2-(oxan-2-yloxy)ethoxy]benzoic acid
    • 2-{2-[(Oxan-2-yl)oxy]ethoxy}benzoic acid
    • SCHEMBL871773
    • 2-[2-(tetrahydro-2H-pyran-2-yloxy)ethoxy]benzoic acid
    • A1-05326
    • 834869-39-5
    • DTXSID60610245
    • MLXFTSJJXMUPAP-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H18O5/c15-14(16)11-5-1-2-6-12(11)17-9-10-19-13-7-3-4-8-18-13/h1-2,5-6,13H,3-4,7-10H2,(H,15,16)
    • InChI Key: MLXFTSJJXMUPAP-UHFFFAOYSA-N
    • SMILES: C1CCOC(C1)OCCOC2=CC=CC=C2C(=O)O

Computed Properties

  • Exact Mass: 266.11542367g/mol
  • Monoisotopic Mass: 266.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 65Ų

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